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Compound of Interest

Compound Name: Desdiacetyl-8-oxo Famciclovir-d4

Cat. No.: B585381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies related to the certified reference material, Desdiacetyl-8-oxo Famciclovir-d4.

This document is intended to serve as a detailed resource for researchers and professionals in

the fields of drug metabolism, pharmacokinetics, and analytical development.

Compound Information
Desdiacetyl-8-oxo Famciclovir-d4 is a stable, isotopically labeled form of Desdiacetyl-8-oxo

Famciclovir, which is an oxidative metabolite of the antiviral prodrug Famciclovir. The

incorporation of four deuterium atoms provides a distinct mass shift, making it an ideal internal

standard for quantitative bioanalytical studies using mass spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b585381?utm_src=pdf-interest
https://www.benchchem.com/product/b585381?utm_src=pdf-body
https://www.benchchem.com/product/b585381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Product Name Desdiacetyl-8-oxo Famciclovir-d4

CAS Number 1346603-55-1[1][2][3]

Molecular Formula C₁₀H₁₁D₄N₅O₃[1][2][4]

Molecular Weight 257.28 g/mol [1][2][3][4]

Synonyms

2-Amino-7,9-dihydro-9-[4-hydroxy-3-

(hydroxymethyl)butyl]-8H-purin-8-one-d4; BRL

48959-d4; 8-Oxo-6-deoxypenciclovir-d4[4]

Analytical Data
The following tables summarize the quantitative data obtained from the analysis of this

reference material.

Table 1: Identity and Purity
Test Method Specification Result

Identity (¹H NMR)
¹H Nuclear Magnetic

Resonance
Conforms to structure Conforms

Identity (MS) Mass Spectrometry Conforms to mass Conforms

Purity (HPLC)

High-Performance

Liquid

Chromatography

≥ 98.0% 99.5%

Isotopic Purity Mass Spectrometry
≥ 99% Deuterium

Incorporation
99.6%

Residual Solvents Gas Chromatography ≤ 0.5% < 0.1%

Water Content Karl Fischer Titration ≤ 1.0% 0.2%

Table 2: Impurity Profile
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Impurity Structure Specification Result

Unlabeled

Desdiacetyl-8-oxo

Famciclovir

C₁₀H₁₅N₅O₃ ≤ 1.0% 0.3%

Other Impurities - ≤ 0.5% < 0.1%

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the chemical purity of Desdiacetyl-8-oxo Famciclovir-d4.

Instrumentation: Agilent 1100 series HPLC system with a diode array detector.

Column: Reversed-phase C18 column (250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient mixture of Methanol and 0.02 M KH₂PO₄ buffer (pH 3.0, adjusted

with phosphoric acid).

Flow Rate: 1.0 mL/min.

Detection: UV at 222 nm.

Injection Volume: 20 µL.

Procedure: A stock solution of the sample was prepared in methanol. Working standards

were prepared by diluting the stock solution with the mobile phase. The sample was injected

into the HPLC system and the peak area was measured to calculate the purity.

Mass Spectrometry (MS)
Objective: To confirm the identity and determine the isotopic purity of Desdiacetyl-8-oxo
Famciclovir-d4.
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Instrumentation: Waters Quattro Micro mass spectrometer with an electrospray ionization

(ESI) source.

Mode: Positive ion mode.

Method: The sample was introduced into the mass spectrometer via direct infusion or LC-

MS. The mass-to-charge ratio (m/z) of the molecular ion was measured and compared to the

theoretical value. For isotopic purity, the relative intensities of the deuterated and non-

deuterated species were determined.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure of Desdiacetyl-8-oxo Famciclovir-d4.

Instrumentation: Bruker Avance 400 MHz NMR spectrometer.

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆).

Procedure: The sample was dissolved in the deuterated solvent and the ¹H NMR spectrum

was acquired. The chemical shifts, splitting patterns, and integration values were analyzed to

confirm the expected molecular structure.

Visualizations
Metabolic Pathway of Famciclovir
Famciclovir is a prodrug that is metabolized in the body to its active form, Penciclovir.

Desdiacetyl-8-oxo Famciclovir is a related metabolite.
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Metabolic conversion of Famciclovir to its active form and related metabolites.

Experimental Workflow for Purity Analysis
The following diagram illustrates the workflow for determining the purity of the Desdiacetyl-8-
oxo Famciclovir-d4 reference standard.
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Click to download full resolution via product page

Workflow for the determination of chemical purity by HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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